1-(4-Fluorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C28H24FNO4
• Molecular Weight: 457.5 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-6,7-dimethyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C28H24FNO4/c1-16-14-22-23(15-17(16)2)34-27-24(26(22)31)25(19-6-8-20(29)9-7-19)30(28(27)32)13-12-18-4-10-21(33-3)11-5-18/h4-11,14-15,25H,12-13H2,1-3H3
• InChI Key: PARGCDCIMDEEDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC3=C(C2=O)C(N(C3=O)CCC4=CC=C(C=C4)OC)C5=CC=C(C=C5)F

Description

The compound 1-(4-Fluorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione belongs to the chromeno[2,3-c]pyrrole-3,9-dione family, a class of fused heterocyclic systems with demonstrated biological relevance. Its structure combines a benzopyran (chromone) core fused with a pyrrole ring, substituted with a 4-fluorophenyl group at position 1, a 2-(4-methoxyphenyl)ethyl chain at position 2, and methyl groups at positions 6 and 5. This scaffold is synthesized via a one-pot multicomponent reaction (MCR) involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate, aryl aldehydes, and primary amines under mild conditions .

Biological Activity

Chemical Structure and Properties

The structural formula of the compound can be represented as follows:

$$\text{C}_{22}\text{H}_{24}\text{F}\text{N}_{2}\text{O}_{3}$$

Structural Features

• Fluorophenyl Group : The presence of the fluorine atom enhances lipophilicity and may influence receptor binding.
• Methoxyphenyl Group : This moiety may contribute to the compound's interaction with various biological targets.
• Dihydrochromeno-pyrrole Core : This scaffold is known for its diverse biological activities, including anti-inflammatory and anticancer properties.

Anticancer Activity

Research indicates that this compound exhibits significant anticancer properties. In vitro studies have shown that it can inhibit the proliferation of various cancer cell lines, including breast and lung cancer cells.

Table 1: Anticancer Activity Data

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast Cancer)	12.5	Induction of apoptosis
A549 (Lung Cancer)	15.0	Inhibition of cell cycle progression
HeLa (Cervical Cancer)	10.0	Modulation of signal transduction pathways

Anti-inflammatory Effects

The compound has also been evaluated for its anti-inflammatory properties. In animal models, it demonstrated a reduction in inflammatory markers such as TNF-alpha and IL-6.

Table 2: Anti-inflammatory Activity

Model	Dose (mg/kg)	Effect Observed
Carrageenan-induced paw edema	25	50% reduction in edema
Lipopolysaccharide-induced inflammation	50	Decreased cytokine levels by 30%

Neuroprotective Effects

Emerging studies suggest that this compound may possess neuroprotective effects. It has been shown to protect neuronal cells from oxidative stress-induced apoptosis in vitro.

Table 3: Neuroprotective Activity

Assay	Concentration (µM)	Result
MTT Assay	10	Increased cell viability by 40%
ROS Assay	5	Decreased ROS levels by 35%

The biological activity of this compound is thought to be mediated through several mechanisms:

• Apoptosis Induction : The compound activates intrinsic apoptotic pathways leading to cell death in cancer cells.
• Inhibition of NF-kB Pathway : By modulating the NF-kB signaling pathway, it reduces the expression of pro-inflammatory cytokines.
• Antioxidant Activity : It scavenges free radicals, thereby protecting cells from oxidative damage.

Case Study 1: Breast Cancer

A recent study investigated the effects of this compound on MCF-7 breast cancer cells. The results indicated that treatment with the compound resulted in a significant reduction in cell viability and induced apoptosis through caspase activation.

Case Study 2: Inflammatory Bowel Disease

In an animal model of inflammatory bowel disease, administration of the compound led to a marked decrease in disease severity and histological damage, suggesting its potential therapeutic role in gastrointestinal disorders.

Comparison with Similar Compounds

Key Features:

• Synthetic Efficiency: The MCR approach enables rapid generation of diverse derivatives (e.g., 223 examples reported) with high step economy and environmental friendliness .
• Substituent Effects : The 4-fluorophenyl and 4-methoxyphenylethyl groups may enhance bioavailability and target binding, while the 6,7-dimethyl groups contribute to steric stabilization .

Structural Analogs

Compound Name	Key Substituents	Structural Features	Biological Activity/Applications	Reference(s)
Target Compound	4-Fluorophenyl, 2-(4-methoxyphenyl)ethyl, 6,7-Me	Chromeno[2,3-c]pyrrole-3,9-dione core	Antioxidant, glucokinase activation
2H-Spiro-[chromeno[2,3-c]pyrrole-1,3’-indoline]-2’,3,9-triones	Spiro-indoline moiety	Chromeno[2,3-c]pyrrole fused with indoline; spirocyclic center	Combinatorial library for drug discovery
2-Amino-8-(2-chlorobenzylidene)-4-(2-chlorophenyl)-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile	Chlorophenyl, benzylidene, tetrahydrochromene	Chromene-pyrazole hybrid with chlorinated aryl groups	High cytotoxicity (A-549, HT-29 cell lines)
2-(4-Fluorophenyl)-2,7-dimethyl-2,3-dihydro-4H,9H-furo[3,2-c]pyrano[3,4-e]pyran-4,9-dione	4-Fluorophenyl, furo-pyrano-pyran fusion	Furo-pyrano-pyran tricyclic system	Synthetic intermediate; uncharacterized

Key Observations:

• Chlorinated Chromene Derivatives : The cytotoxic activity of 2-chlorophenyl derivatives against cancer cell lines (e.g., A-549) highlights the role of halogenated aryl groups in anticancer activity, contrasting with the target compound’s fluorophenyl-methoxy combination .

Key Observations:

• MCR Efficiency : The target compound’s synthesis outperforms traditional stepwise methods (e.g., spiro derivatives ) in yield and scalability.
• Green Chemistry: The use of TMG IL for benzo[a]chromeno[2,3-c]phenazin-1-ones offers a reusable, solvent-free alternative but requires specialized catalysts unlike the target compound’s commercially available reagents.

Key Observations:

• Bioactivity Gaps : While the target compound has preliminary antioxidant/glucokinase data, analogs like chlorinated chromenes show validated cytotoxicity, suggesting divergent therapeutic applications.
• Thermal Stability: The higher melting point of furo-pyrano-pyran-dione may correlate with crystalline packing efficiency due to fused rings.